(1Z)-N'-hydroxy-2,2-diphenylethanimidamide
Overview
Description
(1Z)-N'-hydroxy-2,2-diphenylethanimidamide, also known as HDEA, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and molecular biology. HDEA is a derivative of diphenylethene and is characterized by a hydroxyl group and an imidamide moiety. This compound has shown promising results in various studies, making it a subject of interest for future research.
Scientific Research Applications
Antimicrobial Agents
Compounds containing diphenylaminomethane groups have demonstrated effectiveness as antimicrobial agents. These compounds, due to their structural properties, show potential in agricultural or industrial settings as fungicides and bactericides (Downs, 1972).
Catalysis
Zinc acetate complexes with diphenylethanediamine (DPEDA)-derived ligands have been employed as enantioselective catalysts for the hydrosilylation of imines. This method provides high control of stereoselectivity and excellent yields, marking the first successful application of such complexes in asymmetric reduction reactions (Bezłada, Szewczyk, & Młynarski, 2016).
Stereospecific Synthesis
The resonance-assisted hydrogen-bond directed diaza-Cope rearrangement allows for the stereospecific synthesis of diamines, including diphenylethylenediamine analogues, in good yields and high enantiomeric purity. This method highlights the precision in stereochemical manipulation achievable with these compounds (Kim et al., 2008).
Nonlinear Optical Materials
Organotin compounds derived from Schiff bases of N,N-bis(2-hydroxy-4-R-benzylidene)-1,2-phenylendiimine show significant potential in nonlinear optical applications. The compounds' structural properties contribute to their promising second-order nonlinear optical response, highlighting their potential for use in photonics and optoelectronics (Muñoz-Flores et al., 2014).
Gas Separation Technologies
Polyimides functionalized with hydroxyl groups on the m-phenylene diamine moiety have been investigated for gas separation, demonstrating enhanced CO2/CH4 selectivity due to the structural tightening from increased charge transfer complex formation. This property is critical for developing more efficient and selective gas separation membranes (Alaslai et al., 2016).
properties
IUPAC Name |
N'-hydroxy-2,2-diphenylethanimidamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O/c15-14(16-17)13(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10,13,17H,(H2,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KTMXYVWQDZLZAI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)C(=NO)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)/C(=N/O)/N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
66824-86-0 |
Source
|
| Record name | N'-hydroxy-2,2-diphenylethanimidamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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